![molecular formula C18H19N3OS B2770608 N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide CAS No. 852133-25-6](/img/structure/B2770608.png)
N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 belongs to the family of tyrosine kinases that play a crucial role in the signal transduction pathway of cytokines. CP-690,550 has been extensively studied for its potential therapeutic applications in various autoimmune diseases and transplant rejection.
Scientific Research Applications
- Researchers have explored their effects on cancer cell lines, assessing their ability to inhibit tumor growth and metastasis .
- N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide could be explored as a potential antimicrobial agent .
- Researchers may study the impact of N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide on inflammatory pathways and cytokine production .
- Evaluating the antioxidant capacity of this compound could provide insights into its potential health benefits .
- Investigations into whether N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide offers hepatoprotective effects are warranted .
Anticancer Activity
Antimicrobial Properties
Anti-Inflammatory Potential
Antioxidant Activity
Hepatoprotective Effects
Other Biological Activities
Mechanism of Action
Target of Action
The primary targets of N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide are cancer cells, specifically colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), and breast adenocarcinoma (MCF-7) cells . These cells play a crucial role in the progression of their respective cancers.
Mode of Action
N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide interacts with its targets by inducing cytotoxicity . This compound exhibits higher cytotoxic activity on cancer cells than on normal cells . The compound’s interaction with its targets results in mitochondrial membrane depolarization, multicaspase activation, and ultimately apoptosis .
Biochemical Pathways
The compound affects the biochemical pathways related to cell survival and death. Specifically, it induces mitochondrial membrane depolarization and multicaspase activation, which are key steps in the apoptosis pathway . The downstream effects include the death of cancer cells, which can help to control the progression of the cancer.
Result of Action
The result of the action of N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide is the induction of apoptosis in cancer cells . This leads to a reduction in the number of cancer cells, which can help to control the progression of the disease.
properties
IUPAC Name |
N-cyclopentyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3OS/c1-12-16(17(22)19-14-9-5-6-10-14)23-18-20-15(11-21(12)18)13-7-3-2-4-8-13/h2-4,7-8,11,14H,5-6,9-10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXICVPBXFJILAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NC4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.